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Compound of Interest

Compound Name: Methyltetrazine-PEG24-amine

Cat. No.: B15577680

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure, and applications of Methyltetrazine-PEG24-amine, a

heterobifunctional linker critical in the fields of bioconjugation and targeted protein degradation. This document details the molecule's characteristics, 

protocols for its use, and its role in advanced biological research.

Core Chemical Properties and Structure
Methyltetrazine-PEG24-amine is a versatile chemical tool that combines the highly reactive methyltetrazine moiety with a long-chain polyethylene gl

spacer, terminating in a primary amine. This unique structure provides a powerful combination of bioorthogonal reactivity, hydrophilicity, and a function

for conjugation to a variety of molecules.

The methyltetrazine group is notable for its rapid and specific reaction with trans-cyclooctene (TCO) and other strained alkenes through an inverse-el

demand Diels-Alder (iEDDA) cycloaddition.[1][2][3] This "click chemistry" reaction is characterized by its high efficiency and biocompatibility, proceedi

aqueous environments without the need for a copper catalyst.[2][3] The inclusion of a methyl group on the tetrazine ring enhances its stability compar

unsubstituted tetrazines.[2]

The PEG24 spacer, consisting of 24 ethylene glycol units, imparts significant hydrophilicity to the molecule.[4] This enhanced water solubility is advan

bioconjugation reactions in physiological buffers and improves the pharmacokinetic properties of the resulting conjugates by reducing aggregation an

hindrance.[4] The terminal primary amine serves as a versatile nucleophile for conjugation to molecules containing carboxylic acids, activated esters (

NHS esters), or other electrophilic groups.[4]

Molecular Structure
The structure of Methyltetrazine-PEG24-amine is characterized by the methyltetrazine ring linked to a PEG chain, which terminates with a primary a

SMILES:

CC1=NN=C(C(C=C2)=CC=C2OCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOC

Physicochemical Properties
A summary of the key physicochemical properties of Methyltetrazine-PEG24-amine is presented in the table below.
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Property Value Reference(s)

Chemical Formula C₅₇H₁₀₅N₅O₂₄ [5][6]

Molecular Weight 1244.48 g/mol [4][5]

CAS Number 2353410-18-9 [4][6]

Purity Typically >95% (as determined by HPLC) [4][7]

Appearance Varies (often a pink or red solid/oil)

Solubility Soluble in water, DMSO, DMF, DCM [7]

Storage Conditions -20°C, desiccated [7]

Experimental Protocols
The dual functionality of Methyltetrazine-PEG24-amine allows for a range of experimental applications, primarily in bioconjugation and the synthesis

Proteolysis Targeting Chimeras (PROTACs).

General Protocol for Antibody Conjugation
This protocol outlines a two-step strategy for labeling an antibody, first by introducing a TCO group onto the antibody and then reacting it with Methylt
PEG24-amine. This "pre-targeting" approach can be advantageous in live-cell imaging.[8]

Materials:

Antibody of interest in an amine-free buffer (e.g., PBS, pH 7.4)

TCO-PEG-NHS ester

Methyltetrazine-PEG24-amine

Anhydrous DMSO

Reaction Buffer: 0.1 M sodium bicarbonate, pH 8.5

Quenching Buffer: 1 M Tris-HCl, pH 8.0

Spin desalting columns

Procedure:

Antibody Preparation: If the antibody is in a buffer containing primary amines (e.g., Tris), exchange it into an amine-free buffer using a spin desaltin

Adjust the antibody concentration to 2-5 mg/mL.

TCO-NHS Ester Solution Preparation: Immediately before use, prepare a 10 mM stock solution of TCO-PEG-NHS ester in anhydrous DMSO.

Antibody Activation with TCO: Add a 10-20 fold molar excess of the TCO-PEG-NHS ester solution to the antibody solution. Incubate for 1 hour at ro

temperature with gentle mixing.

Quenching: Stop the reaction by adding the Quenching Buffer to a final concentration of 50-100 mM. Incubate for 15 minutes at room temperature.

Purification of TCO-labeled Antibody: Remove excess TCO-PEG-NHS ester and quenching buffer using a spin desalting column, exchanging into P

Reaction with Methyltetrazine-PEG24-amine: To the purified TCO-labeled antibody, add a 1.5-5 fold molar excess of Methyltetrazine-PEG24-am

Incubation: Incubate the reaction for 30-60 minutes at room temperature. The disappearance of the characteristic pink/red color of the tetrazine can

reaction progression.
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Final Purification: Purify the final antibody conjugate using a spin desalting column or size-exclusion chromatography to remove unreacted Methylt
PEG24-amine.

Synthesis of a PROTAC using Methyltetrazine-PEG24-amine
This protocol describes the synthesis of a PROTAC by first conjugating a protein of interest (POI) ligand to Methyltetrazine-PEG24-amine and then r

product with a TCO-functionalized E3 ligase ligand.

Materials:

POI ligand with a carboxylic acid or activated ester group

TCO-functionalized E3 ligase ligand

Methyltetrazine-PEG24-amine

Coupling agents (e.g., HATU, EDC/NHS)

Anhydrous DMF or DMSO

DIPEA (for HATU coupling)

Preparative reverse-phase HPLC system

Procedure:

Activation of POI Ligand (if starting from a carboxylic acid): Dissolve the POI ligand (1.0 eq), HATU (1.2 eq), and DIPEA (2.0 eq) in anhydrous DMF

minutes at room temperature.

Conjugation to Methyltetrazine-PEG24-amine: Add Methyltetrazine-PEG24-amine (1.1 eq) to the activated POI ligand solution. If the POI ligand 

activated ester, the activation step is not needed. Stir the reaction at room temperature for 2-4 hours. Monitor the reaction by LC-MS.

Purification of Intermediate: Purify the POI-PEG24-Methyltetrazine conjugate by preparative reverse-phase HPLC.

Click Reaction with TCO-E3 Ligase Ligand: Dissolve the purified intermediate (1.0 eq) and the TCO-functionalized E3 ligase ligand (1.2 eq) in a su

(e.g., DMF/PBS mixture).

Incubation: Stir the reaction at room temperature for 1 hour. The reaction is typically very fast.

Final Purification: Purify the final PROTAC by preparative reverse-phase HPLC.

Characterization: Confirm the identity and purity of the final PROTAC using high-resolution mass spectrometry (HRMS) and NMR.

Mandatory Visualizations
The following diagrams, created using the DOT language, illustrate key concepts and workflows related to Methyltetrazine-PEG24-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15577680/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-methyltetrazine-peg24-amine-properties-structure-and-applications
https://www.benchchem.com/product/b15577680?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577680?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. benchchem.com [benchchem.com]

2. vectorlabs.com [vectorlabs.com]

3. benchchem.com [benchchem.com]

4. Methyltetrazine-PEG24-amine HCl salt, CAS 2353410-18-9 | AxisPharm [axispharm.com]

5. precisepeg.com [precisepeg.com]

6. Page loading... [guidechem.com]

7. Methyltetrazine-PEG4-amine. HCl - Conju-Probe: Enable Bioconjugation [conju-probe.com]

8. benchchem.com [benchchem.com]

To cite this document: BenchChem. [An In-Depth Technical Guide to Methyltetrazine-PEG24-amine: Properties, Structure, and Applications]. Bench
[2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15577680/docs#an-in-depth-technical-guide-to-methyltetrazine-peg24-am
properties-structure-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific e

setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering

scientists and researchers to drive progress in science and industry.
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Phone: (601) 213-4426
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